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Compound of Interest

Compound Name: Neboglamine hydrochloride

Cat. No.: B15620103

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing established behavioral
paradigms for the evaluation of cognitive enhancement by Neboglamine hydrochloride (also
known as Nebostinel, CR 2249, or XY-2401). The following protocols and data presentation
formats are designed to facilitate the design and execution of preclinical studies aimed at
assessing the nootropic potential of this compound.

Introduction to Neboglamine Hydrochloride

Neboglamine hydrochloride is a novel cognitive enhancer that acts as a positive allosteric
modulator at the glycine-binding site of the N-methyl-D-aspartate (NMDA) receptor. By
potentiating NMDA receptor function, which is crucial for synaptic plasticity and memory
formation, Neboglamine has shown promise in preclinical models for improving cognitive
deficits.[1][2][3] Its mechanism of action suggests potential therapeutic applications in
conditions associated with cognitive impairment.

Signaling Pathway of Neboglamine Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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